Cas no 1820574-11-5 (rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans)

Technical Introduction: rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride is a chiral cyclopropylamine derivative with a trans-configuration, characterized by its stereochemically defined structure. The compound features a 2-chloro-6-fluorophenyl substituent, enhancing its utility as a versatile intermediate in pharmaceutical synthesis. Its hydrochloride salt form ensures improved stability and solubility, facilitating handling and formulation. The rigid cyclopropane ring contributes to conformational constraint, making it valuable for structure-activity relationship studies in drug discovery. High purity and well-defined stereochemistry support its application in asymmetric synthesis and the development of bioactive molecules. Suitable for research-scale use, it meets stringent quality standards for synthetic and medicinal chemistry applications.

rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans structure

1820574-11-5 structure

Product Name:rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans

CAS No:1820574-11-5

MF:

MW:

MDL:MFCD28390147

CID:4620047

PubChem ID:91654496

Update Time:2025-05-20

rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

- rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans
- MDL： MFCD28390147

rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-196985-0.05g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	0.05g	$732.0	2025-02-20
Enamine	EN300-196985-0.1g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	0.1g	$767.0	2025-02-20
Enamine	EN300-196985-0.25g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	0.25g	$801.0	2025-02-20
Enamine	EN300-196985-0.5g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	0.5g	$836.0	2025-02-20
Enamine	EN300-196985-1.0g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	1.0g	$871.0	2025-02-20
Enamine	EN300-196985-2.5g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	2.5g	$1707.0	2025-02-20
Enamine	EN300-196985-5.0g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	5.0g	$2525.0	2025-02-20
Enamine	EN300-196985-10.0g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride	1820574-11-5	95.0%	10.0g	$3746.0	2025-02-20
Enamine	EN300-196985-1g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans	1820574-11-5		1g	$871.0	2023-09-16
Enamine	EN300-196985-5g	(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans	1820574-11-5		5g	$2525.0	2023-09-16

rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans Related Literature

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Additional information on rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans

Comprehensive Overview of rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1820574-11-5)

The compound rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1820574-11-5) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trans configuration and the presence of both chloro and fluoro substituents on the aromatic ring, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its relevance in the development of novel therapeutics targeting neurological disorders and infectious diseases.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug development. The compound's CAS No. 1820574-11-5 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Its trans configuration is particularly noteworthy, as it often imparts enhanced biological activity and metabolic stability compared to its cis counterparts.

One of the key applications of rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride lies in its role as a precursor for small molecule inhibitors. With the rise of personalized medicine and targeted therapies, this compound has garnered attention for its potential in modulating specific biological pathways. For instance, its structural motif is being explored in the design of kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

The synthesis of rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride involves sophisticated stereoselective methodologies, making it a subject of interest for synthetic chemists. The compound's CAS No. 1820574-11-5 is often associated with queries about cyclopropane ring formation and amine protection strategies, highlighting its technical complexity. Researchers are also investigating greener and more sustainable synthetic routes to this compound, aligning with the global push for green chemistry.

From a commercial perspective, rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its trans isomer is particularly sought after due to its higher purity and reproducibility in biological assays. The compound's CAS No. 1820574-11-5 is a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

In conclusion, rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1820574-11-5) represents a versatile and high-value chemical entity with broad applications in drug discovery and development. Its unique structural attributes, combined with the growing demand for chiral intermediates, position it as a compound of enduring interest in the scientific community.